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Compound of Interest

Compound Name:
4'-Nitro-3'-

(trifluoromethyl)acetanilide

Cat. No.: B133661 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 4'-Nitro-3'-(trifluoromethyl)acetanilide, a key chemical intermediate. The

information is presented to support research and development activities in the pharmaceutical

and agrochemical industries.

Chemical Identity and Structure
4'-Nitro-3'-(trifluoromethyl)acetanilide, also known as N-[4-nitro-3-

(trifluoromethyl)phenyl]acetamide, is an organic compound belonging to the acetanilide class.

[1] Its structure is characterized by an acetanilide core substituted with a nitro group and a

trifluoromethyl group on the phenyl ring. These substitutions significantly influence its chemical

properties, with the nitro group imparting electron-withdrawing characteristics and the

trifluoromethyl group enhancing lipophilicity and stability.[1]
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Identifier Value

IUPAC Name N-[4-nitro-3-(trifluoromethyl)phenyl]acetamide[2]

CAS Number 393-12-4[1][3]

Synonyms

5-Acetamido-2-nitrobenzotrifluoride, 3-

Acetamido-6-nitrobenzotrifluoride, Flutamide

Related Compound B[1][3]

Molecular Formula C₉H₇F₃N₂O₃[3][4]

SMILES CC(=O)Nc1ccc(c(c1)C(F)(F)F)N(=O)=O[3]

InChI Key MIHJCLQINRFOLX-UHFFFAOYSA-N[4]

Physical and Chemical Properties
The physical properties of 4'-Nitro-3'-(trifluoromethyl)acetanilide are summarized in the table

below. These properties are crucial for handling, storage, and application in synthetic

chemistry.
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Property Value Source

Molecular Weight 248.16 g/mol [3][4]

Appearance
White to yellow or orange

crystalline solid/powder
[1]

Melting Point 108-109 °C, 123 °C [3][5][6]

Boiling Point (Predicted) 389.8 ± 42.0 °C [5]

Density (Predicted) 1.478 ± 0.06 g/cm³ [5]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[5]

Storage Conditions

Store in a cool, dry place.[3]

Recommended storage at

-20°C or in a dry, room

temperature, sealed

environment.

[5][7]

Note: Discrepancies in melting point values may arise from different experimental conditions or

sample purities.

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties listed above

are not extensively published in peer-reviewed literature, as they typically follow standard

analytical methods. However, a representative synthetic protocol is available from patent

literature, outlining the preparation of 4'-Nitro-3'-(trifluoromethyl)acetanilide.

Synthesis of 4'-Nitro-3'-(trifluoromethyl)acetanilide via Nitration of m-

(trifluoromethyl)acetanilide[6]

This method involves the nitration of m-(trifluoromethyl)acetanilide using concentrated nitric

acid.

Step 1: Reaction Setup
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Dissolve 1.3 kg of m-(trifluoromethyl)acetanilide in 2 kg of concentrated nitric acid.

Step 2: Nitration

Slowly heat the mixture to 45 °C to initiate and sustain the reaction.

Step 3: Quenching and Precipitation

After the reaction is complete, pour the reaction solution into 5 kg of frozen water. This will

cause the product to precipitate out of the solution.

Step 4: Isolation and Purification

Filter the resulting solid product from the aqueous mixture.

Wash the collected solid with water.

Step 5: Drying

Dry the purified solid to obtain the final product, 4'-Nitro-3'-(trifluoromethyl)acetanilide.

The reported yield for this process is approximately 61%, with a melting point of 108-109 °C.[6]

Visualized Experimental Workflow
The following diagram illustrates the synthesis workflow described in the experimental protocol

section.
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Synthesis of 4'-Nitro-3'-(trifluoromethyl)acetanilide

Start: m-(trifluoromethyl)acetanilide
+ Concentrated Nitric Acid

Dissolve Reactant

Heat to 45°C

Initiate Nitration

Quench in Ice Water

Reaction Complete

Product Precipitation

Filter and Wash Solid

Dry the Product

End Product:
4'-Nitro-3'-(trifluoromethyl)acetanilide

Click to download full resolution via product page

Caption: Synthesis workflow for 4'-Nitro-3'-(trifluoromethyl)acetanilide.
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Disclaimer: Signaling pathway diagrams have not been included as 4'-Nitro-3'-
(trifluoromethyl)acetanilide is a chemical intermediate and is not described in the context of

biological signaling pathways in the available literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b133661?utm_src=pdf-body
https://www.benchchem.com/product/b133661?utm_src=pdf-body
https://www.benchchem.com/product/b133661?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/393-12-4/
https://www.pschemicals.com/index.php?p=product&CAS_nr=393-12-4&id=439109
https://indofinechemical.com/details.aspx?Sku=21-176
https://indofinechemical.com/details.aspx?Sku=21-176
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/e0cd7eb0-e298-4110-8d70-fd088073d856
https://m.chemicalbook.com/ProductChemicalPropertiesCB8109457_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8109457_EN.htm
https://patents.google.com/patent/CN102093229A/en
https://patents.google.com/patent/CN102093229A/en
https://www.lgcstandards.com/KE/en/4-Nitro-3-trifluoromethyl-acetanilide/p/TRC-N587300
https://www.benchchem.com/product/b133661#4-nitro-3-trifluoromethyl-acetanilide-physical-properties
https://www.benchchem.com/product/b133661#4-nitro-3-trifluoromethyl-acetanilide-physical-properties
https://www.benchchem.com/product/b133661#4-nitro-3-trifluoromethyl-acetanilide-physical-properties
https://www.benchchem.com/product/b133661#4-nitro-3-trifluoromethyl-acetanilide-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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